Cas no 2225-22-1 (1,6-Bis(p-tolylsulfonylthio)hexane)

1,6-Bis(p-tolylsulfonylthio)hexane structure
2225-22-1 structure
Product Name:1,6-Bis(p-tolylsulfonylthio)hexane
CAS No:2225-22-1
MF:C20H26O4S4
MW:458.678040981293
CID:237951
Update Time:2023-08-03

1,6-Bis(p-tolylsulfonylthio)hexane Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonothioic acid, 4-methyl-, S,S'-1,6-hexanediyl ester
    • S,S'-Hexamethylene bis(p-toluenethiosulfonate)
    • OIEFCARHHYDWCL-UHFFFAOYSA-N
    • 1,6-Bis(p-tolylsulfonylthio)hexane
    • S-(6-([(4-Methylphenyl)(dioxido)sulfanyl]sulfanyl)hexyl) 4-methylbenzenesulfonothioate #
    • Inchi: 1S/C20H26O4S4/c1-17-7-11-19(12-8-17)27(21,22)25-15-5-3-4-6-16-26-28(23,24)20-13-9-18(2)10-14-20/h7-14H,3-6,15-16H2,1-2H3
    • InChI Key: OIEFCARHHYDWCL-UHFFFAOYSA-N
    • SMILES: S(CCCCCCSS(C1C=CC(C)=CC=1)(=O)=O)S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 11
  • Complexity: 575
  • Topological Polar Surface Area: 136
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